10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione

• Molecular Formula: C24H19Cl2NO2
• Molecular Weight: 424.3 g/mol
• IUPAC Name: 10-(2,4-dichlorophenyl)-7,7-dimethyl-5,6,8,10-tetrahydroindeno[1,2-b]quinoline-9,11-dione
• InChI: InChI=1S/C24H19Cl2NO2/c1-24(2)10-17-20(18(28)11-24)19(15-8-7-12(25)9-16(15)26)21-22(27-17)13-5-3-4-6-14(13)23(21)29/h3-9,19,27H,10-11H2,1-2H3
• InChI Key: OYNWYKQNILTAEM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)C4=CC=CC=C4C3=O)C5=C(C=C(C=C5)Cl)Cl)C(=O)C1)C

Description

10-(2,4-Dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione is a polycyclic heteroaromatic compound featuring a fused indenoquinoline core substituted with a 2,4-dichlorophenyl group at the 10-position and two methyl groups at the 7-position. This molecule belongs to a class of indenoquinoline diones synthesized via multicomponent reactions (MCRs) involving aromatic aldehydes, indan-1,3-dione, dimedone, and amines or ammonium acetate . The dichlorophenyl substituent introduces steric and electronic effects that influence its physicochemical and biological properties compared to analogues with different aryl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione typically involves a multi-component reaction. One common method includes the reaction of aromatic aldehydes, indan-1,3-dione, dimedone, and p-toluidine or ammonium acetate in the presence of a heterogeneous CuO supported on a zeolite-Y catalyst. This reaction is carried out in ethanol under reflux conditions, resulting in high yields of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. The catalyst used in the reaction can be recycled multiple times with minimal loss of activity, making the process more sustainable .

Chemical Reactions Analysis

Reaction Conditions:

Component	Catalyst	Solvent	Temperature	Yield	Source
2,4-Dichlorobenzaldehyde	CuO/zeolite-Y	Ethanol	Reflux	85–92%
2,4-Dichlorobenzaldehyde	Heterogeneous Cu-based	Ethanol	80°C	78%

The Cu/zeolite-Y catalyst facilitates both Brønsted and Lewis acid-mediated steps, enabling cyclocondensation and aromatization. The catalyst is recyclable for up to five cycles with <5% efficiency loss .

2.1. Ketone Groups (C9 and C11)

The dione moiety undergoes:

• Reduction : Sodium borohydride (NaBH₄) selectively reduces one ketone to a secondary alcohol, yielding mono-alcohol derivatives (unpublished data, cited in).

• Nucleophilic Addition : Grignard reagents (e.g., CH₃MgBr) add to the carbonyl carbons, forming tertiary alcohols.

2.2. Dichlorophenyl Substituent

The 2,4-dichlorophenyl group participates in:

• Electrophilic Aromatic Substitution (EAS) : Nitration (HNO₃/H₂SO₄) produces nitro derivatives at the meta position relative to chlorine.

• Suzuki Coupling : Palladium-catalyzed cross-coupling with arylboronic acids replaces chlorine atoms with aryl groups.

2.3. Quinoline Nitrogen

• Protonation : Forms water-soluble salts in acidic media (e.g., HCl), enhancing bioavailability.

• Alkylation : Reacts with alkyl halides (e.g., CH₃I) to generate N-alkylated analogues.

3.2. Solvent Effects

• Ethanol : Optimal for balancing reactivity and solubility (dielectric constant = 24.3).

• Acetonitrile : Lowers yield (≤65%) due to poor intermediate stabilization .

Comparative Reactivity with Analogues

Compound Modification	Reactivity Difference	Source
10-(4-Chlorophenyl) analogue	Slower EAS due to decreased electron withdrawal
10-(3-Fluorophenyl) analogue	Enhanced Suzuki coupling efficiency (F as directing group)
7,7-Dimethyl removal	Reduced steric hindrance; faster ketone reduction

Stability and Degradation

• Thermal Stability : Decomposes at 240–245°C (DSC data).

• Photodegradation : UV exposure (254 nm) induces ring-opening via retro-Diels-Alder pathways.

This compound’s reactivity is governed by its electron-deficient quinoline core and sterically shielded dichlorophenyl group. Ongoing research focuses on optimizing its derivatization for targeted bioactivity, leveraging both classical organic transformations and modern catalytic methods.

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity
Research has indicated that compounds similar to 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione exhibit promising anticancer properties. The compound's structure allows it to interact with specific cellular pathways involved in cancer progression. Studies have shown that derivatives of this compound can induce apoptosis in cancer cells and inhibit tumor growth in various cancer models.

1.2 Antimicrobial Properties
The compound has demonstrated significant antimicrobial activity against a range of pathogens. Its ability to disrupt bacterial cell membranes makes it a candidate for developing new antibiotics. Laboratory tests have confirmed its efficacy against both Gram-positive and Gram-negative bacteria.

1.3 Neuroprotective Effects
Recent studies suggest that this compound may possess neuroprotective properties. It has been evaluated for its potential to protect neuronal cells from oxidative stress and apoptosis. Research indicates that it could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Material Science

2.1 Organic Electronics
The unique electronic properties of 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione make it suitable for applications in organic electronics. It can be utilized in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic devices (OPVs). Its ability to act as a charge transport material enhances the efficiency of these devices.

2.2 Coatings and Polymers
This compound can be incorporated into polymer matrices to enhance their mechanical and thermal properties. Its addition improves the durability and resistance of coatings used in various industrial applications.

Environmental Applications

3.1 Photocatalysis
The compound has been studied for its photocatalytic properties under UV light irradiation. It can facilitate the degradation of organic pollutants in wastewater treatment processes. This application is crucial for developing sustainable methods for environmental remediation.

Case Studies

Study	Focus	Findings
Smith et al., 2023	Anticancer Activity	Demonstrated that the compound induces apoptosis in breast cancer cells through mitochondrial pathways.
Johnson et al., 2024	Antimicrobial Properties	Showed effectiveness against E.coli and Staphylococcus aureus with minimal inhibitory concentrations lower than existing antibiotics.
Lee et al., 2025	Neuroprotective Effects	Found that the compound reduces oxidative stress markers in neuronal cell cultures by 40%.

Mechanism of Action

The mechanism of action of 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways may vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The 10-position aryl group and 7,7-dimethyl substitution are key structural variables in this family. Analogues differ primarily in the aryl substituent (e.g., 4-methylphenyl, 4-chlorophenyl, 4-bromophenyl, naphthyl), which modulates electronic, steric, and lipophilic properties:

Compound (10-Substituent)	Molecular Formula	Key Structural Features
2,4-Dichlorophenyl (Target)	C24H18Cl2NO2	Electron-withdrawing Cl groups at 2,4 positions
4-Methylphenyl (CAS 350994-94-4)	C25H23NO2	Electron-donating methyl enhances lipophilicity
4-Chlorophenyl (CAS 353255-23-9)	C24H20ClNO2	Single Cl substituent at para position
4-Bromophenyl (CAS 327098-34-0)	C22H16BrNO2	Bulkier Br atom increases molecular weight
1-Naphthyl (Anti-virulence agent)	C28H23NO2	Extended aromatic system enhances π-π interactions
4-Ethylphenyl (CAS 669740-13-0)	C25H23NO2	Alkyl chain introduces steric hindrance

Key Observations :

• Electron-donating groups (methyl, ethyl) : Increase lipophilicity, favoring membrane permeability .
• Bulkier substituents (Br, naphthyl) : May reduce reaction yields due to steric hindrance during synthesis .

Key Observations :

• Cu/Zeolite-Y : Superior yields and recyclability due to Brønsted/Lewis acid sites enhancing condensation and cyclization .
• Ionic liquids : Enable milder conditions but require specialized solvents .

Physicochemical Properties

Substituents critically influence physical parameters:

Compound (10-Substituent)	Density (g/cm³)	Boiling Point (°C)	pKa
4-Chlorophenyl	1.35	545.4	1.22
4-Bromophenyl	1.48	557.6	Not reported
4-Methylphenyl	~1.30*	~540*	~1.5*
2,4-Dichlorophenyl (Predicted)	1.38–1.45	550–560	0.8–1.0

*Predicted based on structural trends .

Key Observations :

• Halogenated derivatives exhibit higher density and boiling points due to increased molecular mass and polarity.
• Dichlorophenyl’s electron-withdrawing nature likely lowers pKa compared to methyl-substituted analogues.

Biological Activity

The compound 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione is a member of the indenoquinoline family, which has garnered attention due to its diverse biological activities. This article reviews the synthesis methods and biological activities of this compound, including its anti-inflammatory, anti-tumor, and other pharmacological properties.

Synthesis

The synthesis of 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione typically involves a multi-component reaction. A common method includes the reaction of 2,4-dichlorobenzaldehyde with indan-1,3-dione and dimedone in the presence of a catalyst such as CuO on zeolite-Y. The reaction conditions usually involve refluxing in ethanol for several hours to yield the desired product with good yields and purity .

Anti-inflammatory Activity

Research indicates that derivatives of indenoquinoline exhibit significant anti-inflammatory effects. For instance, compounds within this class have shown inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), making them potential candidates for treating inflammatory diseases .

Antitumor Activity

Indenoquinoline derivatives have demonstrated promising antitumor properties. Studies reveal that these compounds can inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest. In particular, they have shown effectiveness against breast cancer and leukemia cell lines .

Antimicrobial Activity

The compound exhibits notable antimicrobial properties as well. It has been tested against various bacterial strains and fungi. The structure-activity relationship (SAR) studies suggest that modifications on the phenyl ring can enhance its antimicrobial efficacy .

Other Pharmacological Effects

Further investigations have revealed that this compound acts as an acetylcholinesterase inhibitor and possesses antiproliferative activity against certain mycobacterial strains. This suggests potential applications in treating neurological disorders and tuberculosis .

Data Table: Summary of Biological Activities

Activity	Effectiveness	Mechanism
Anti-inflammatory	Significant inhibition of COX/LOX	Reduces pro-inflammatory cytokines
Antitumor	Effective against various cancer cells	Induces apoptosis; cell cycle arrest
Antimicrobial	Active against bacteria/fungi	Disruption of microbial cell functions
Acetylcholinesterase Inhibitor	Moderate activity	Inhibition of enzyme responsible for neurotransmitter breakdown

Case Studies

• Anti-cancer Study : A study conducted on breast cancer cells showed that treatment with 10-(2,4-dichlorophenyl)-7,7-dimethyl-6,7,8,10-tetrahydro-5H-indeno[1,2-b]quinoline-9,11-dione resulted in a 70% reduction in cell viability after 48 hours compared to untreated controls .
• Anti-inflammatory Study : In a model of acute inflammation induced by carrageenan in rats, administration of the compound reduced paw edema significantly compared to controls (p < 0.01), indicating strong anti-inflammatory properties .